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Introduction

Variculanol is a structurally complex sesterterpenoid natural product with established
antiparasitic properties. Isolated from the fungus Aspergillus variecolor, this molecule presents
a unique tricyclic scaffold that has garnered interest within the scientific community. This
technical guide provides a comprehensive overview of the chemical structure of Variculanol,
including its detailed chemical properties, and available data on its biological activity. The
information is intended to serve as a foundational resource for researchers engaged in natural
product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Properties

Variculanol is distinguished by its intricate 5/12/5 tricyclic ring system. The structure and
absolute stereochemistry were elucidated by Singh et al. in 1991 through extensive
spectroscopic analysis.[1]

Table 1: Chemical Identifiers and Properties of
Variculanol
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Property Value Reference

(1R,2R,3aS,4R,5E,8aR,11aR,
12E,14aS)-1,2,3,3a,4,7,8,8a,9,
10,11,11a,14,14a-
tetradecahydro-3a,6,12-

IUPAC Name _ [1]
trimethyl-9-methylene-1-(1-

methylethyl)-
dicyclopentala,flcyclododecen
e-2,4-diol
CAS Number 135513-21-2 [1]
Molecular Formula C25H4002 [1]
Molecular Weight 372.6 g/mol [1]
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Biological Activity

The primary reported biological activity of Variculanol is its toxicity against the protozoan
parasite Eimeria tenella, the causative agent of coccidiosis in poultry. This finding suggests a
potential application for Variculanol as an anticoccidial agent.

Anticoccidial Activity

At present, specific quantitative data, such as the half-maximal inhibitory concentration (IC50)
of Variculanol against Eimeria tenella, are not readily available in the public domain. The initial
discovery highlighted its toxic effect, but further detailed studies on its potency and efficacy are
required.

Experimental Protocols
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The foundational experimental work on Variculanol was conducted by Singh et al. (1991).
While the full, detailed experimental protocols from the original publication are not accessible
through open-access channels, the following summarizes the key experimental stages
described in the publication's abstract and related literature.

Isolation and Purification of Variculanol

The isolation of Variculanol was achieved from the fermentation broth of Aspergillus variecolor.
A general workflow for the isolation of fungal secondary metabolites is depicted below.
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Fermentation

Aspergillus variecolor Culture

Solid-State Fermentation (FERMEX method)

Extrgction

Extraction with Organic Solvent

Crude Extract

Purifi¢ation

Chromatographic Separation (e.g., Silica Gel, HPLC)

Pure Variculanol

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Binds to Molecular Target(s) Leads to Disruption of Key Results in Inhibition of Parasite

Varu el in Eimeria tenella Signaling Pathway(s) Growth and Replication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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